
Technical Guide: Safety and Handling of Ethyl
2,3-dihydroxybenzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl 2,3-dihydroxybenzoate

Cat. No.: B1303491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

Ethyl 2,3-dihydroxybenzoate (CAS No. 3943-73-5). A comprehensive Safety Data Sheet

(SDS) for this specific isomer was not available at the time of writing. Therefore, some

information, particularly regarding physical properties and detailed emergency procedures, is

based on general principles for handling similar chemical compounds and data from isomers.

This guide should be used as a supplement to, not a replacement for, a thorough risk

assessment and adherence to all applicable safety regulations and institutional protocols.

Hazard Identification and Classification
Ethyl 2,3-dihydroxybenzoate is classified as a hazardous substance. The following table

summarizes its classification and labeling according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1303491?utm_src=pdf-interest
https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Element Information

Pictogram GHS07: Exclamation mark

Signal Word Warning

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Physical and Chemical Properties
Detailed physical and chemical property data for Ethyl 2,3-dihydroxybenzoate is limited. The

following table includes available data and estimates based on its chemical structure and data

from related isomers.

Property Value Source/Note

Chemical Formula C₉H₁₀O₄ PubChem[1]

Molecular Weight 182.17 g/mol PubChem[1]

Appearance White to off-white solid ChemicalBook[2]

Melting Point 66.0 - 67.2 °C ChemicalBook[2]

Storage Temperature
Inert atmosphere, Room

Temperature

BLD Pharm[3],

ChemicalBook[2]

Handling and Storage
Proper handling and storage are crucial to minimize risks associated with Ethyl 2,3-
dihydroxybenzoate.
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Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate PPE. The

following are general recommendations:

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is recommended.

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder.[4]

Avoid generating dust.[5]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a dry and well-ventilated place.[5]

Keep in an inert atmosphere at room temperature.[2][3]

Store away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Wear

appropriate personal protective equipment. Avoid dust formation.[5]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal. Avoid creating dust.

Experimental Protocols
General Protocol for Handling Powdered Ethyl 2,3-
dihydroxybenzoate
This protocol outlines a general procedure for safely weighing and dissolving a powdered

chemical like Ethyl 2,3-dihydroxybenzoate in a laboratory setting.

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Don the appropriate PPE (lab coat, safety goggles, and chemical-resistant gloves).

Gather all necessary equipment (spatula, weighing paper or boat, beaker, solvent,

magnetic stir bar, and stir plate).

Place a waste bag or container within the fume hood for disposal of contaminated items.

Weighing:

Place a tared weighing boat on the analytical balance inside the fume hood.

Carefully open the container of Ethyl 2,3-dihydroxybenzoate.

Using a clean spatula, transfer the desired amount of powder to the weighing boat. Avoid

generating dust.

Close the chemical container tightly immediately after use.

Dissolving:
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Place the beaker containing the appropriate solvent and a magnetic stir bar on a stir plate

inside the fume hood.

Carefully add the weighed Ethyl 2,3-dihydroxybenzoate powder to the solvent.

Turn on the stirrer to facilitate dissolution.

Rinse the weighing boat with a small amount of the solvent and add it to the beaker to

ensure a complete transfer.

Cleanup:

Wipe the spatula and work surface with a damp cloth or paper towel to remove any

residual powder.

Dispose of all contaminated items (weighing boat, gloves, paper towels) in the designated

waste container.

Wash hands thoroughly after completing the procedure.

Visualizations
GHS Hazard Communication for Ethyl 2,3-
dihydroxybenzoate
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Ethyl 2,3-dihydroxybenzoate

Hazard Identification

Precautionary Statements

Ethyl 2,3-dihydroxybenzoate
CAS: 3943-73-5

GHS07
(Exclamation Mark) Signal Word: Warning

Hazard Statements:
H315: Causes skin irritation.

H319: Causes serious eye irritation.
H335: May cause respiratory irritation.

Prevention:
P261: Avoid breathing dust.

Response:
P305+P351+P338: IF IN EYES: Rinse cautiously with water...

Click to download full resolution via product page

Caption: GHS Hazard Communication for Ethyl 2,3-dihydroxybenzoate.

General Chemical Spill Response Workflow
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Spill Occurs

Assess the Spill
(Size, Hazard, Location)

Minor or Major Spill?

Minor Spill Procedure

Minor

Major Spill Procedure

Major

Alert Personnel in the Area Evacuate the Area

Don Appropriate PPE

Contain the Spill

Clean Up Spill with
Appropriate Materials

Dispose of Waste Properly

Decontaminate Area and Equipment

End

Call Emergency Services
(e.g., 911) and EHS

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.[6][7][8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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